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Compound of Interest

Compound Name: BMS-566419

Cat. No.: B1667223 Get Quote

For researchers, scientists, and drug development professionals utilizing BMS-566419, this

guide provides comprehensive information on its solubility and stability in Dimethyl Sulfoxide

(DMSO). Below you will find frequently asked questions, troubleshooting advice, and detailed

experimental protocols to ensure the successful use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of BMS-566419 in DMSO?

A1: There are conflicting reports from commercial suppliers regarding the maximum solubility of

BMS-566419 in DMSO. One supplier reports a solubility of 12.5 mg/mL (25.64 mM), while

others indicate a higher solubility of 48.76 mg/mL (100 mM)[1][2]. This discrepancy may be due

to differences in the purity of the compound, the water content of the DMSO, or the exact

experimental conditions used for dissolution. It is recommended to start with the lower

concentration and gradually increase if a higher concentration is required.

Q2: What is the recommended solvent for preparing stock solutions of BMS-566419?

A2: DMSO is the recommended solvent for preparing stock solutions of BMS-566419 for in

vitro studies[1][2].

Q3: How should I store the solid compound and its DMSO stock solution?

A3: For long-term storage, the solid (powder) form of BMS-566419 should be stored at -20°C

for up to 3 years or at 4°C for up to 2 years. Once dissolved in DMSO, the stock solution is

stable for up to 6 months when stored at -80°C and for up to 1 month at -20°C[3]. To avoid
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repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use

volumes.

Q4: What is the mechanism of action of BMS-566419?

A4: BMS-566419 is a potent and selective inhibitor of inosine 5'-monophosphate

dehydrogenase (IMPDH)[1][4]. IMPDH is a crucial enzyme in the de novo synthesis of

guanosine nucleotides. By inhibiting IMPDH, BMS-566419 depletes the pool of these

nucleotides, which are essential for DNA and RNA synthesis, thereby suppressing the

proliferation of cells, such as lymphocytes[4][5].
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Issue Possible Cause Troubleshooting Steps

Difficulty dissolving BMS-

566419 in DMSO

1. Hygroscopic DMSO: DMSO

readily absorbs moisture from

the air, which can significantly

reduce the solubility of many

compounds[3][6]. 2. Insufficient

mixing: The compound may

not have been adequately

mixed to facilitate dissolution.

3. Attempting too high a

concentration: The desired

concentration may exceed the

solubility limit under your

specific conditions.

1. Use a fresh, unopened

bottle of anhydrous or

molecular sieve-dried DMSO.

2. After adding the DMSO,

vortex the solution and then

place it in an ultrasonic bath

until the compound is fully

dissolved[3][6]. Gentle

warming may also aid

dissolution, but be cautious of

potential degradation at higher

temperatures. 3. Start with a

lower concentration (e.g., 10

mg/mL) and if successful,

incrementally increase the

amount of compound.

Precipitation observed in the

stock solution after storage

1. Improper storage: Storing

the solution at a temperature

warmer than recommended

can lead to instability and

precipitation. 2. Freeze-thaw

cycles: Repeatedly freezing

and thawing the stock solution

can cause the compound to

precipitate out of solution. 3.

Concentration too high: The

solution may have been

prepared at a concentration

close to its saturation point,

leading to precipitation upon

slight temperature changes.

1. Ensure the stock solution is

stored at -80°C for long-term

storage or -20°C for short-term

storage[3]. 2. Aliquot the stock

solution into single-use vials to

minimize freeze-thaw cycles.

3. If precipitation persists, it

may be necessary to prepare a

fresh stock solution at a slightly

lower concentration. Before

use, you can try to redissolve

the precipitate by warming the

vial and sonicating.

Inconsistent experimental

results

1. Degradation of the

compound: The stock solution

may have degraded due to

improper storage or being

1. Always use a stock solution

that has been stored correctly

and is within the

recommended stability period.
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stored for longer than the

recommended period. 2.

Inaccurate concentration: This

could be due to incomplete

initial dissolution or

precipitation during storage.

If in doubt, prepare a fresh

stock solution. 2. Before each

experiment, visually inspect

the stock solution for any signs

of precipitation. If present,

follow the steps in the row

above to redissolve it.

Data Summary
Table 1: Solubility of BMS-566419 in DMSO

Supplier/Source
Concentration

(mg/mL)
Concentration (mM) Notes

MedchemExpress 12.5 25.64

Requires sonication;

hygroscopic DMSO

can impact solubility.

[6]

Tocris Bioscience 48.76 100 -

R&D Systems
Not explicitly stated in

mg/mL
100

Soluble to 100 mM in

DMSO.

Table 2: Storage and Stability of BMS-566419

Form Storage Temperature Stability Period

Solid (Powder) -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months[3]

-20°C 1 month[3]

Experimental Protocol
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Protocol for Preparing a 10 mM Stock Solution of BMS-566419 in DMSO

Materials:

BMS-566419 (solid powder)

Anhydrous DMSO (newly opened bottle)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

1. Equilibrate the vial of solid BMS-566419 to room temperature before opening to prevent

moisture condensation.

2. Weigh out the desired amount of BMS-566419. For example, to prepare 1 mL of a 10 mM

solution (Molecular Weight: 487.57 g/mol ), you will need 4.876 mg.

3. Add the appropriate volume of anhydrous DMSO to the solid compound.

4. Vortex the tube for 1-2 minutes to mix the contents.

5. Place the tube in an ultrasonic water bath for 10-15 minutes to ensure complete

dissolution. Visually inspect the solution to confirm that no solid particles remain.

6. If preparing a larger volume, aliquot the stock solution into single-use sterile tubes to avoid

repeated freeze-thaw cycles.

7. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).
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IMPDH Signaling Pathway Inhibition by BMS-566419
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Caption: Inhibition of the IMPDH signaling pathway by BMS-566419.
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Experimental Workflow for BMS-566419 Solution Preparation

Start Weigh BMS-566419 Powder Add Anhydrous DMSO Vortex to Mix Sonicate for Complete Dissolution Aliquot into Single-Use Tubes Store at -80°C or -20°C End

Click to download full resolution via product page

Caption: Workflow for preparing a stable BMS-566419 solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BMS 566419 | Other Dehydrogenases | Tocris Bioscience [tocris.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. Acridone-based inhibitors of inosine 5'-monophosphate dehydrogenase: discovery and
SAR leading to the identification of N-(2-(6-(4-ethylpiperazin-1-yl)pyridin-3-yl)propan-2-yl)-2-
fluoro-9-oxo-9,10-dihydroacridine-3-carboxamide (BMS-566419) - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [BMS-566419 in DMSO: Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667223#bms-566419-solubility-and-stability-in-
dmso]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1667223?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667223?utm_src=pdf-body
https://www.benchchem.com/product/b1667223?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/bms-566419_5492
https://www.medchemexpress.com/bms-566419.html?locale=ko-KR
https://www.medchemexpress.com/bms-566419.html
https://www.medchemexpress.com/Targets/impdh/effect/inhibitor.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/17585753/
https://pubmed.ncbi.nlm.nih.gov/17585753/
https://pubmed.ncbi.nlm.nih.gov/17585753/
https://pubmed.ncbi.nlm.nih.gov/17585753/
https://www.tandfonline.com/doi/full/10.3109/14756366.2014.951349
https://www.benchchem.com/product/b1667223#bms-566419-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b1667223#bms-566419-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b1667223#bms-566419-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b1667223#bms-566419-solubility-and-stability-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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